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Compound of Interest

Compound Name: Benzilic acid

Cat. No. B119946

The proper disposal of benzilic acid is crucial for ensuring laboratory safety and environmental
protection. As a chemical substance, its disposal is governed by local, regional, and national
regulations. All waste must be managed in accordance with these guidelines and institutional
protocols.[1][2][3][4]

Immediate Safety and Handling

Before handling benzilic acid waste, it is essential to wear appropriate Personal Protective
Equipment (PPE). This includes:

o Eye Protection: Tightly fitting safety goggles or glasses with side-shields.[5][6][7]
o Hand Protection: Chemical-impermeable gloves, which must be inspected before use.[5][7]
» Protective Clothing: A lab coat is mandatory. For larger spills, a full suit may be necessary.[8]

» Respiratory Protection: In case of insufficient ventilation or dust formation, use an approved
dust respirator.[5][8]

Work should be conducted in a well-ventilated area, preferably under a fume hood, to avoid the
formation and inhalation of dust.[5][7][8]

Step-by-Step Disposal Protocol

Disposal of benzilic acid must be handled through an approved hazardous waste program,
typically managed by an institution's Environmental Health and Safety (EHS) office.[1] Under
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no circumstances should benzilic acid be disposed of in the regular trash or down the sanitary
sewer.[1][5][7][9]

. Waste Collection and Segregation:

Solid Waste: Collect pure benzilic acid waste, along with any chemically contaminated lab
trash (e.g., gloves, absorbent paper), in a designated hazardous waste container.[6][7][8][10]

Spill Cleanup:

o Small Spills: Use appropriate tools to carefully place the spilled solid into a suitable waste
disposal container.[8]

o Large Spills: Use a shovel to transfer the material into a convenient waste disposal
container.[8]

Avoid Contamination: Do not let the chemical enter drains.[5][7] Prevent discharge into the
environment.[5]

. Container Management:

Container Selection: Use a container that is in good condition, free of leaks, and compatible
with benzilic acid. Plastic containers are often preferred over glass.[1][11] The container
must have a leak-proof, screw-on cap.[10]

Labeling: As soon as waste is added, the container must be labeled with a hazardous waste
tag.[1][12] The label must include:

o The words "Hazardous Waste".[1]

o The full chemical name: "Benzilic Acid". Abbreviations and chemical formulas are not
permitted.[1]

o For mixtures, list each chemical component and its quantity.[1]

o Date of waste generation and place of origin (e.g., department, room number).[1]

o The Principal Investigator's name and contact number.[1]
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» Storage: Keep waste containers tightly closed except when adding waste.[5][8][10][11] Store
them in a cool, well-ventilated, and dry place, segregated from incompatible materials.[5][8]
[10][11] Secondary containment is required to capture any potential leaks.[10]

3. Final Disposal:

» Professional Disposal: The primary recommended method for disposal is through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[5][7]

o EHS Pickup: Contact your institution's EHS office to schedule a collection of the hazardous
waste.[1] Do not exceed storage time or quantity limits (e.g., 90 days, 55 gallons) before
requesting a pickup.[10]

o Empty Containers: An empty container that held benzilic acid must be triple-rinsed with a
suitable solvent. This rinsate must be collected and disposed of as hazardous waste.[11][12]
After rinsing and drying, the original labels should be defaced, and the container may then
be disposed of as regular trash.[11][12]

Chemical and Physical Properties

The following table summarizes key quantitative data for benzilic acid.

Property Value

Molecular Formula C14H1203

Molecular Weight 228.25 g/mol [8]
Melting Point 149 - 151 °C

Boiling Point 180 °C[8]

pKa 3.05 at 18 °C[13]
Acute Oral Toxicity (LD50) 2000 mg/kg (Mouse)[8]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of benzilic acid

waste in a laboratory setting.

Preparation & Handling

Handle Benzilic Acid

IAlways

Y

Wear Full PPE
(Goggles, Gloves, Lab Coat)

‘Waste Generation

Waste Generated

\4

Routine Waste
(Unused chemical, »  Accidental Spill
contaminated items)

Clean up spill,
place¢ material in container

Containment & Labeling
A 4 A

Select Compatible
Waste Container

A 4

Affix 'Hazardous Waste' Tag

\ 4

Add Waste to Container

\ 4

List '‘Benzilic Acid' &
Other Contents on Tag

\ 4

Keep Container
Securely Closed

Storage ‘;z Pickup

Store in Cool, Ventilated Area

\ 4

Use Secondary Containment

\ 4

Contact EHS for Pickup

Waste Removed for
Incineration/Treatment

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/product/b119946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe disposal of benzilic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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